Cas no 2097868-58-9 (4-phenyl-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}oxane-4-carboxamide)

• Product Name: 4-phenyl-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}oxane-4-carboxamide
• CAS No: 2097868-58-9
• MF: C₂₂H₂₂N₄O₂
• MW: 374.435684680939
• CID: 5468360
• Update Time: 2025-05-22

4-phenyl-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}oxane-4-carboxamide
• 4-phenyl-N-[(3-pyridin-4-ylpyrazin-2-yl)methyl]oxane-4-carboxamide

• Inchi： 1S/C22H22N4O2/c27-21(22(8-14-28-15-9-22)18-4-2-1-3-5-18)26-16-19-20(25-13-12-24-19)17-6-10-23-11-7-17/h1-7,10-13H,8-9,14-16H2,(H,26,27)
• InChI Key： ZIQSQQNXGYWKDW-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCC2C(C3C=CN=CC=3)=NC=CN=2)=O)(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 374.17427596 g/mol
• Monoisotopic Mass: 374.17427596 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77
• Molecular Weight: 374.4

Additional information on 4-phenyl-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}oxane-4-carboxamide

4-Phenyl-N-{[3-(Pyridin-4-yl)Pyrazin-2-yl]Methyl}Oxane-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2097868-58-9, known as 4-phenyl-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}oxane-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which combines a phenyl group, a pyridine ring, and a pyrazine moiety with an oxane carboxamide functional group. Its unique architecture makes it a promising candidate for various applications, particularly in drug discovery and advanced material synthesis.

Recent studies have highlighted the potential of 4-phenyl-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}oxane-4-carboxamide in the development of novel therapeutic agents. The molecule's ability to interact with specific biological targets, such as enzymes and receptors, has been extensively investigated. For instance, researchers have reported that the compound exhibits potent inhibitory activity against certain kinases, which are key players in cellular signaling pathways. This makes it a strong candidate for the treatment of diseases such as cancer, where kinase inhibitors are highly sought after.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the preparation of the pyrazine derivative, followed by the introduction of the pyridine group and the oxane carboxamide moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process. These methods not only enhance efficiency but also reduce environmental impact, aligning with the principles of green chemistry.

In terms of physical properties, 4-phenyl-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}oxane-4-carboxamide exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been thoroughly evaluated, revealing that it is resistant to degradation under normal storage conditions. This stability is crucial for its potential use in pharmaceutical formulations and other industrial applications.

The structural versatility of this compound also lends itself well to materials science applications. For example, its ability to form supramolecular assemblies through hydrogen bonding and π–π interactions has been explored for use in self-healing polymers and stimuli-responsive materials. Researchers have demonstrated that incorporating this compound into polymer networks can significantly enhance their mechanical properties and responsiveness to external stimuli such as temperature and light.

Furthermore, computational studies have provided valuable insights into the electronic properties of 4-phenyl-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}oxane-4-carboxamide. Density functional theory (DFT) calculations have revealed that the molecule possesses a conjugated system that facilitates efficient electron delocalization. This property makes it an attractive candidate for use in organic electronics, particularly in applications such as field-effect transistors (FETs) and light-emitting diodes (LEDs).

Despite its promising potential, there are challenges associated with the large-scale production and commercialization of this compound. One major hurdle is the high cost of raw materials required for its synthesis. However, ongoing research into alternative synthetic pathways and cost-effective catalysts is expected to address these issues in the near future.

In conclusion, 4-phenyl-N-{[3-(pyridin-4-y pyrazin -2 yl)methyl}oxane -4 -carboxamide (CAS No. 2097868 -58 -9) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with its favorable physical properties and biological activity, positions it as a key player in advancing modern science and technology.